Cas no 1240613-43-7 (4-Bromo-2-methyloxazole)

• Product Name: 4-Bromo-2-methyloxazole
• CAS No: 1240613-43-7
• MF: C₄H₄BrNO
• MW: 161.984660148621
• CID: 1005505
• PubChem ID: 23052571
• Update Time: 2025-10-28

4-Bromo-2-methyloxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyloxazole
• 4-?bromo-?2-?methylOxazole
• 4-Bromo-2-methyl-oxazole
• Oxazole, 4-bromo-2-methyl-;4-Bromo-2-methyl-1,3-oxazole
• 1240613-43-7
• EN300-6487449
• SCHEMBL7068253
• 4-bromo-2-methyl-1,3-oxazole
• DA-23144
• BCP29352
• 4-BROMO-2-METHYL OXAZOLE

• Inchi： 1S/C4H4BrNO/c1-3-6-4(5)2-7-3/h2H,1H3
• InChI Key： KBTACCRQDCKTJZ-UHFFFAOYSA-N
• SMILES： BrC1=COC(C)=N1

Computed Properties

• Exact Mass: 160.94763g/mol
• Monoisotopic Mass: 160.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-Bromo-2-methyloxazole

Comprehensive Overview of 4-Bromo-2-methyloxazole (CAS No. 1240613-43-7): Properties, Applications, and Industry Insights

4-Bromo-2-methyloxazole (CAS No. 1240613-43-7) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. As a brominated oxazole derivative, it serves as a versatile building block in organic synthesis, particularly in the development of bioactive molecules and small-molecule inhibitors. The compound's molecular formula (C₄H₄BrNO) and distinct oxazole ring structure make it valuable for medicinal chemistry applications, aligning with current trends in drug discovery and precision agriculture.

Recent advancements in catalyzed cross-coupling reactions have highlighted the role of 4-Bromo-2-methyloxazole as a key intermediate. Researchers are exploring its potential in Suzuki-Miyaura couplings and palladium-catalyzed transformations, addressing growing demand for sustainable synthetic methods. The compound's bromine substituent offers a reactive site for further functionalization, a feature highly sought after in high-throughput screening libraries. Industry reports indicate a 12% annual growth in the heterocyclic compounds market, driven by innovations in crop protection and oncological therapeutics where this molecule shows promise.

From a technical perspective, 4-Bromo-2-methyloxazole typically appears as a white to off-white crystalline solid with a melting point range of 45-48°C. Its stability under ambient storage conditions and solubility in common organic solvents like dichloromethane and tetrahydrofuran enhance its practicality in laboratory settings. Analytical characterization often employs HPLC-MS and NMR spectroscopy, with the bromine atom producing distinctive splitting patterns in ¹H NMR spectra. These properties make it particularly valuable for structure-activity relationship (SAR) studies in modern drug design pipelines.

The compound's relevance extends to emerging fields such as material science, where oxazole-based polymers demonstrate exceptional electronic properties. Patent analyses reveal increasing applications in organic light-emitting diodes (OLEDs) and conductive polymers, responding to the global push for energy-efficient technologies. Environmental considerations have also prompted studies on green chemistry approaches for its synthesis, with recent papers highlighting microwave-assisted and flow chemistry methods that reduce solvent waste.

Quality control protocols for 4-Bromo-2-methyloxazole typically specify ≥97% purity by GC analysis, with strict limits on residual solvents. Storage recommendations emphasize protection from UV light and moisture to maintain stability. The compound's structure-property relationships continue to be explored through computational chemistry, with density functional theory (DFT) calculations providing insights into its electronic configuration and potential molecular interactions.

Market intelligence suggests growing interest in custom synthesis of 4-Bromo-2-methyloxazole derivatives, particularly for targeted drug delivery systems. The compound's lipophilicity profile makes it suitable for optimizing blood-brain barrier penetration in central nervous system (CNS) drug candidates. Regulatory databases show increasing patent filings incorporating this scaffold, especially in kinase inhibitor development for autoimmune disorders and metabolic diseases.

In analytical applications, 4-Bromo-2-methyloxazole serves as a valuable HPLC standard and mass spectrometry reference material. Its distinct fragmentation pattern aids in method validation for related compounds. Recent publications demonstrate its utility in developing analytical workflows for metabolite identification, addressing the pharmaceutical industry's need for robust ADME screening tools.

The future outlook for 4-Bromo-2-methyloxazole research appears promising, with projected expansion in combinatorial chemistry and fragment-based drug design. As the scientific community prioritizes molecular diversity and scaffold hopping strategies, this compound's unique heteroaromatic characteristics position it as a valuable asset in hit-to-lead optimization programs across multiple therapeutic areas.